Cas no 1227563-99-6 (2-(5-Bromo-7-fluoro-1h-indol-3-yl)acetonitrile)

• Product Name: 2-(5-Bromo-7-fluoro-1h-indol-3-yl)acetonitrile
• CAS No: 1227563-99-6
• MF: C₁₀H₆BrFN₂
• MW: 253.070444583893
• CID: 4821463
• Update Time: 2025-07-30

2-(5-Bromo-7-fluoro-1h-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-7-fluoro-1h-indol-3-yl)acetonitrile
• 2-(5-Bromo-7-fluoro-1h-indol-3-yl)acetonitrile

• Inchi： 1S/C10H6BrFN2/c11-7-3-8-6(1-2-13)5-14-10(8)9(12)4-7/h3-5,14H,1H2
• InChI Key： XMQIGHTUUPZVJT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C(CC#N)=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6